N-methyl-N-[2-(1,3-thiazol-2-yl)propyl]-2,3-dihydro-1H-indene-5-sulfonamide

• IUPAC Name: N-methyl-N-[2-(1,3-thiazol-2-yl)propyl]-2,3-dihydro-1H-indene-5-sulfonamide
• InChI: InChI=1S/C16H20N2O2S2/c1-12(16-17-8-9-21-16)11-18(2)22(19,20)15-7-6-13-4-3-5-14(13)10-15/h6-10,12H,3-5,11H2,1-2H3
• InChI Key: IGUPZLYTLVHFTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)S(=O)(=O)C1=CC2=C(CCC2)C=C1)C3=NC=CS3
• Molecular Formula: C16H20N2O2S2
• Molecular Weight: 336.5 g/mol

Description

N-methyl-N-[2-(1,3-thiazol-2-yl)propyl]-2,3-dihydro-1H-indene-5-sulfonamide is a complex organic compound that features a thiazole ring, an indene structure, and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-N-[2-(1,3-thiazol-2-yl)propyl]-2,3-dihydro-1H-indene-5-sulfonamide typically involves multiple steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the cyclization of α-haloketones with thioamides under acidic conditions.

Attachment of the Propyl Group: The propyl group can be introduced via alkylation reactions, where the thiazole derivative is treated with a suitable alkyl halide in the presence of a base.

Formation of the Indene Structure: The indene moiety can be synthesized through the cyclization of appropriate precursors, such as 2-alkynylbenzenes, under catalytic conditions.

Sulfonamide Formation:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the use of advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the sulfonamide group, potentially converting it to an amine.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the thiazole and indene rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Reagents such as halogens for electrophilic substitution or nucleophiles like amines for nucleophilic substitution.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted thiazole and indene derivatives.

Scientific Research Applications

N-methyl-N-[2-(1,3-thiazol-2-yl)propyl]-2,3-dihydro-1H-indene-5-sulfonamide has several applications in scientific research:

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly for its potential antimicrobial, anti-inflammatory, and anticancer properties.

Biological Studies: It can be used as a probe to study biological pathways involving sulfonamides and thiazoles.

Industrial Applications: The compound can be used in the synthesis of dyes, pigments, and other industrial chemicals due to its stable structure and reactivity.

Mechanism of Action

The mechanism of action of N-methyl-N-[2-(1,3-thiazol-2-yl)propyl]-2,3-dihydro-1H-indene-5-sulfonamide involves its interaction with specific molecular targets:

Molecular Targets: The compound can interact with enzymes and receptors that are sensitive to sulfonamide and thiazole groups.

Pathways Involved: It may inhibit or activate biochemical pathways by binding to active sites or altering the conformation of target proteins.

Comparison with Similar Compounds

Similar Compounds

Sulfathiazole: A sulfonamide antibiotic with a thiazole ring, used to treat bacterial infections.

Tiazofurin: An anticancer agent with a thiazole ring, known for its ability to inhibit inosine monophosphate dehydrogenase.

Uniqueness

N-methyl-N-[2-(1,3-thiazol-2-yl)propyl]-2,3-dihydro-1H-indene-5-sulfonamide is unique due to the combination of its structural components, which confer distinct chemical and biological properties. Unlike simpler thiazole or sulfonamide compounds, its indene structure adds complexity and potential for diverse interactions in biological systems .